4-Aminostilbene
Overview
Description
4-Aminostilbene, also known by its CAS Number 834-24-2, is a compound with the molecular formula C14H13N . It belongs to the class of organic compounds known as stilbenes .
Synthesis Analysis
The synthesis of this compound derivatives involves various chemical reactions. For instance, a new unsymmetrical diamine, 4-(2-aminophenoxy)-4′-aminostilbene was successfully synthesized and used to synthesize stilbene-containing sulfonated polyimides .Molecular Structure Analysis
The molecular structure of this compound and its derivatives plays a crucial role in determining their photochemical and photophysical properties. The introduction of N-phenyl substituents leads to a more planar ground-state geometry, which significantly affects the absorption and fluorescence spectra.Chemical Reactions Analysis
This compound undergoes various chemical reactions, including trans to cis photoisomerization and the formation of twisted intramolecular charge-transfer (TICT) states in specific conditions .Physical and Chemical Properties Analysis
Physical properties of this compound include its molecular formula C14H13N, average mass 195.260 Da, and monoisotopic mass 195.104797 Da . More detailed physical and chemical properties would require specific experimental data .Scientific Research Applications
Nonlinear Optical Properties
4-Aminostilbene has been studied for its potential in nonlinear frequency conversion. Research on single crystals of this compound has highlighted their significant nonlinear optical and electro-optical coefficients, making them candidates for applications in laser technology and electro-optics. The studies emphasize the potential of this compound in enhancing laser radiation through second harmonic generation (Yakovlev, Kalakov, & Poezzhalov, 1997).
Photophysical Properties
The photophysical properties of this compound derivatives have been explored, particularly in terms of fluorescence enhancement. Studies indicate that N-phenyl substitutions to this compound lead to more planar ground-state geometry, redshift in absorption and fluorescence spectra, and higher fluorescence quantum yields. These properties are significant for applications in photochemistry and designing fluorescent materials (Yang, Chiou, & Liau, 2002).
Antioxidant and Antibacterial Activities
This compound has been utilized in synthesizing new azo dyes with notable antioxidant and antibacterial activities. Research shows that azo dyes derived from this compound exhibit higher antioxidant activity than standard antioxidants like ascorbic acid and butylated hydroxytoluene. Additionally, these compounds show antibacterial activity against specific pathogens, making them relevant in the fields of antimicrobial and antioxidant applications (Rezaei-Seresht, Salimi, & Mahdavi, 2019).
Synthesis and Characterization of Membranes
This compound has been used in the synthesis of new materials, such as sulfonated polyimides for polyelectrolyte proton exchange membranes. These membranes, incorporating this compound, exhibit good water uptake capacity, proton conductivity, and hydrolytic stability, indicating their potential use in fuel cell technology (Dhra, Balasubramanian, & Kannan, 2021).
Proton Transfer Dynamics
The role of this compound in understanding proton transfer dynamics has been explored. Studies on hydroxystilbene photoacids, including derivatives of this compound, have provided insights into the dynamics of excited-state proton transfer, which is crucial for understanding photoinduced chemical processes (Lewis et al., 2005).
Mechanism of Action
Target of Action
4-Aminostilbene, a derivative of the stilbene family, has been found to exhibit significant interactions with various biological targets. Stilbene and its analogues hold enormous potential importance due to their diverse spectrum of biological applications such as anticancer, antiproliferative, antiangiogenesis, antimicrobial, antileukemic, antioxidant, anti-inflammatory, anti-HIV, anti herpes simplex virus, and tyrosine kinase inhibitors . .
Mode of Action
The mode of action of this compound involves its interaction with these targets, leading to various biochemical changes. For instance, it has been found that this compound and 4-aminobibenzyl are N-oxidized to a similar extent and primary activation products of this compound appear even faster in the blood . Intermediates originating during methemoglobin formation are more reactive and covalently bind to hemoglobin 2–3 times as much with trans-stilbene as compared to bibenzyl derivatives .
Biochemical Pathways
This compound affects several biochemical pathways. One of the key pathways involves the formation of methemoglobin, a form of hemoglobin that contains ferric [Fe^3+] iron and has a decreased ability to bind oxygen . .
Pharmacokinetics
The pharmacokinetics of this compound involves its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. It has been found that this compound and 4-aminobibenzyl are N-oxidized to a similar extent and primary activation products of this compound appear even faster in the blood . .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its interaction with its targets and the subsequent biochemical changes. These changes can lead to various biological applications such as anticancer, antiproliferative, antiangiogenesis, antimicrobial, antileukemic, antioxidant, anti-inflammatory, anti-HIV, anti herpes simplex virus, and tyrosine kinase inhibitors . .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
4-Aminostilbene exhibits unique biochemical properties due to its aromatic structure and the presence of an amino group . The amino group can participate in various biochemical reactions, potentially interacting with enzymes, proteins, and other biomolecules . Specific interactions with enzymes or proteins have not been extensively documented in the literature.
Cellular Effects
It has been suggested that this compound could influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that the compound can undergo N-oxidation, and primary activation products of this compound appear rapidly in the blood
Temporal Effects in Laboratory Settings
In laboratory settings, the fluorescence spectra of aminostilbenes, including this compound, are structured, and the intensity ratio of the 0,1 vs. the 0,0 band decreases upon N-methyl or N-phenyl substitution . This indicates that the N-substituents reduce the displacement in the equilibrium configuration (Δ Qe) between the ground and the excited states .
Metabolic Pathways
It is known that this compound and 4-aminobibenzyl are N-oxidized to a similar extent
Properties
IUPAC Name |
4-[(E)-2-phenylethenyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,15H2/b7-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPLSXYJYAKZCT-VOTSOKGWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501032168 | |
Record name | trans-4-Aminostilbene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501032168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4309-66-4, 834-24-2 | |
Record name | trans-4-Aminostilbene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4309-66-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Aminostilbene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000834242 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Stilbenamine, (E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004309664 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Aminostilbene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36396 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | trans-4-Aminostilbene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501032168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Aminostilbene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-AMINOSTILBENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DI9WQ08BLU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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